Cas no 159691-43-7 (Benzoic acid,4-(2-formylbutyl)-, ethyl ester)
159691-43-7 structure
Product Name:Benzoic acid,4-(2-formylbutyl)-, ethyl ester
CAS No:159691-43-7
MF:C14H18O3
MW:234.290924549103
CID:109305
PubChem ID:45116534
Update Time:2025-04-18
Benzoic acid,4-(2-formylbutyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-(2-formylbutyl)-, ethyl ester
- Benzoic acid, 4-(2-formylbutyl)-, ethyl ester (9CI)
- 159691-43-7
- ethyl 4-(2-formylbutyl)benzoate
- DTXSID701303311
-
- Inchi: 1S/C14H18O3/c1-3-11(10-15)9-12-5-7-13(8-6-12)14(16)17-4-2/h5-8,10-11H,3-4,9H2,1-2H3
- InChI Key: IMPTZNPZCVOIPX-UHFFFAOYSA-N
- SMILES: O=CC(CC)CC1C=CC(C(=O)OCC)=CC=1
Computed Properties
- Exact Mass: 234.12564
- Monoisotopic Mass: 234.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
- XLogP3: 2.8
Experimental Properties
- PSA: 43.37
Benzoic acid,4-(2-formylbutyl)-, ethyl ester Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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